Cas no 123241-97-4 (2,4-Quinazolinediamine, 5-(ethylthio)-)

• Product Name: 2,4-Quinazolinediamine, 5-(ethylthio)-
• CAS No: 123241-97-4
• MF: C₁₀H₁₂N₄S
• MW: 220.294079780579
• CID: 1214605
• PubChem ID: 15152354
• Update Time: 2025-04-20

2,4-Quinazolinediamine, 5-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Quinazolinediamine, 5-(ethylthio)-
• 123241-97-4
• 2,4-DIAMINOQUINAZOLINE,5-ETHYLTHIO
• DTXSID50875987
• CHEMBL344047

• Inchi： 1S/C10H12N4S/c1-2-15-7-5-3-4-6-8(7)9(11)14-10(12)13-6/h3-5H,2H2,1H3,(H4,11,12,13,14)
• InChI Key： KEYAERAVIBQOQK-UHFFFAOYSA-N
• SMILES： S(CC)C1=CC=CC2C1=C(N)N=C(N)N=2

Computed Properties

• Exact Mass: 220.07846
• Monoisotopic Mass: 220.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 77.82